Cas no 1354008-54-0 ((S)-2-Amino-N-[4-(benzyl-methyl-amino)-cyclohexyl]-propionamide)

• Product Name: (S)-2-Amino-N-[4-(benzyl-methyl-amino)-cyclohexyl]-propionamide
• CAS No: 1354008-54-0
• MF: C₁₇H₂₇N₃O
• MW: 289.41578412056
• CID: 2159083
• Update Time: 2025-05-25

(S)-2-Amino-N-[4-(benzyl-methyl-amino)-cyclohexyl]-propionamide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-[4-(benzyl-methyl-amino)-cyclohexyl]-propionamide
• (1R,4R)-(S)-2-Amino-N-[4-(benzyl-methyl-amino)-cyclohexyl]-propionamide
• (S)-2-Amino-N-(4-(benzyl(methyl)amino)cyclohexyl)propanamide
• AM96158
• AM101902
• N-{trans-4-[Benzyl(methyl)amino]cyclohexyl}-L-alaninamide
• (S)-2-Amino-N-[4-(benzylmethylamino)cyclohexyl]propanamide
• (1R,4R)-(S)-2-Amino-N-[4-(benzylmethylamino)cyclohexyl]propanamide
• (S)-2-Amino-N-[4-(benzyl-methyl-amino)-cyclohexyl]-propionamide

• Inchi： 1S/C17H27N3O/c1-13(18)17(21)19-15-8-10-16(11-9-15)20(2)12-14-6-4-3-5-7-14/h3-7,13,15-16H,8-12,18H2,1-2H3,(H,19,21)/t13-,15?,16?/m0/s1
• InChI Key： AVBMFYNMCVGMCZ-JEYLPNPQSA-N
• SMILES： O=C([C@H](C)N)NC1CCC(CC1)N(C)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 320
• Topological Polar Surface Area: 58.4

Additional information on (S)-2-Amino-N-[4-(benzyl-methyl-amino)-cyclohexyl]-propionamide

Compound (S)-2-Amino-N-[4-(benzyl-methyl-amino)-cyclohexyl]-propionamide (CAS No. 1354008-54-0)

The compound (S)-2-Amino-N-[4-(benzyl-methyl-amino)-cyclohexyl]-propionamide (CAS No. 1354008-54-0) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and pharmacology. This compound, characterized by its unique stereochemistry and structural complexity, has garnered attention due to its promising biological activities and therapeutic applications. Recent studies have highlighted its role in various biochemical pathways, making it a subject of interest for researchers in drug discovery and development.

Structural Features and Synthesis

The molecule features a cyclohexane ring substituted with a benzyl-methyl-amino group at the 4-position, which is further connected to a propionamide moiety containing an amino group. The stereochemistry at the amino group is specified as (S), which is critical for its biological activity. The synthesis of this compound involves multi-step organic reactions, including amide bond formation, alkylation, and stereochemical control. Researchers have optimized synthetic routes to achieve high yields and purity, ensuring its suitability for biological testing.

Biological Activity and Mechanism of Action

Recent studies have demonstrated that (S)-2-Amino-N-[4-(benzyl-methyl-amino)-cyclohexyl]-propionamide exhibits potent inhibitory activity against key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). These enzymes are central targets in the development of treatments for Alzheimer's disease and other cognitive disorders. The compound's ability to cross the blood-brain barrier (BBB) has been validated in preclinical models, suggesting its potential as a CNS-targeted therapeutic agent.

Moreover, this compound has shown selectivity towards certain isoforms of protein kinase C (PKC), which are implicated in inflammatory diseases and cancer. Its mechanism of action involves competitive inhibition of enzymatic activity, leading to reduced inflammation and apoptosis induction in cancer cells. These findings underscore its versatility as a lead compound for drug development across multiple therapeutic areas.

Pharmacokinetic Properties

Preclinical pharmacokinetic studies have revealed favorable properties of (S)-2-Amino-N-[4-(benzyl-methyl-amino)-cyclohexyl]-propionamide, including moderate oral bioavailability and acceptable metabolic stability. The compound demonstrates linear pharmacokinetics over a wide dose range, which is advantageous for dose extrapolation in clinical trials. Its half-life and clearance rates suggest that it could be administered with manageable dosing regimens, enhancing patient compliance.

Therapeutic Applications

The potential therapeutic applications of this compound are vast, with ongoing research focusing on its utility in neuroprotection, anti-inflammatory therapy, and oncology. In neurodegenerative diseases, its cholinesterase inhibitory activity could slow disease progression by preserving cholinergic neurotransmission. In inflammation-related disorders, its PKC inhibitory properties may reduce cytokine production and mitigate tissue damage.

In oncology, early-stage experiments have shown that (S)-2-Amino-N-[4-(benzyl-methyl-amino)-cyclohexyl]-propionamide induces apoptosis in various cancer cell lines without significant toxicity to normal cells. This selective cytotoxicity highlights its potential as a targeted anticancer agent. Additionally, its ability to modulate signaling pathways involved in angiogenesis suggests further exploration in anti-angiogenic therapy.

Future Directions

As research on (S)-2-Amino-N-[4-(benzyl-methyl-amino)-cyclohexyl]-propionamide continues to advance, several avenues are being pursued to enhance its therapeutic potential. Structural modifications aimed at improving solubility and permeability are underway to optimize its pharmacokinetic profile further. Additionally, combination therapies are being explored to synergize its effects with other drugs, potentially overcoming resistance mechanisms in cancer treatment.

Clinical trials are expected to begin soon to evaluate the safety and efficacy of this compound in human subjects. Collaborative efforts between academic institutions and pharmaceutical companies are fostering innovation in this area, paving the way for novel therapeutic interventions.

In conclusion, (S)-2-Amino-N-[4-(benzyl-methyl-amino)-cyclohexyl]-propionamide (CAS No. 1354008-54-0) represents a promising lead compound with diverse biological activities and therapeutic applications. Its unique structure, coupled with favorable pharmacokinetic properties, positions it as a strong candidate for addressing unmet medical needs across multiple disease areas.